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Compound of Interest

Compound Name: Feigrisolide B

Cat. No.: B15622685 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for Feigrisolide B is publicly available. This

guidance is based on the reported biological activities of Feigrisolide B, which include potent

cytotoxic properties, and safety information for structurally related and highly toxic compounds

like Hygromycin B. It is imperative to conduct a thorough risk assessment and consult with your

institution's Environmental Health and Safety (EHS) department before handling this

compound.

Feigrisolide B is a lactone with strong antibacterial, moderate cytotoxic, and antiviral

activities[1][2]. Studies have shown that it can induce apoptosis in carcinoma cells[2][3]. Due to

its cytotoxic nature, Feigrisolide B should be handled with extreme caution as a highly potent

and hazardous compound. The following information provides essential guidance for its safe

handling and disposal in a laboratory setting.

Personal Protective Equipment (PPE) and Engineering
Controls
Given the lack of specific toxicological data for Feigrisolide B, a conservative approach to PPE

and engineering controls is mandatory. The following recommendations are based on the

handling of highly toxic, powdered substances.

Table 1: Personal Protective Equipment (PPE) for Handling Feigrisolide B
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Body Part Required PPE
Specifications and Best
Practices

Respiratory NIOSH-approved Respirator

A full-face respirator with P100

(or equivalent) cartridges is

recommended, especially

when handling the powder

form. Use only in a well-

ventilated area.[1][3]

Hands Double Gloving

Wear two pairs of nitrile

gloves. Change the outer pair

immediately if contaminated.

Inspect gloves for integrity

before use.[3]

Eyes
Chemical Safety Goggles and

Face Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles to

protect the entire face.

Body
Disposable Lab Coat with

Sleeves

A disposable, solid-front lab

coat with tight-fitting cuffs is

required. Do not wear outside

the designated handling area.

Feet Closed-toe Shoes

Leather or chemical-resistant

material is recommended.

Shoe covers should be

considered.

Table 2: Engineering Controls for Handling Feigrisolide B
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Control Type Requirement Purpose

Primary Certified Chemical Fume Hood

All handling of powdered

Feigrisolide B and preparation

of stock solutions must be

performed in a certified

chemical fume hood to

minimize inhalation exposure.

Secondary Designated Work Area

Establish a clearly marked,

restricted-access area for

handling Feigrisolide B.

Tertiary Emergency Equipment

An eyewash station and safety

shower must be readily

accessible and tested

regularly.

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of Feigrisolide B in a

research laboratory.

Pre-Experiment Preparation
Risk Assessment: Conduct a formal risk assessment for the entire experimental procedure

involving Feigrisolide B.

Training: Ensure all personnel involved are trained on the specific hazards and handling

procedures for highly potent compounds.

Designated Area: Prepare a designated and clearly labeled area within a chemical fume

hood for the experiment.

Gather Materials: Assemble all necessary equipment, including PPE, weighing supplies,

solvents, and waste containers, before retrieving the Feigrisolide B.
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Handling and Solution Preparation
Donning PPE: Put on all required PPE as specified in Table 1 before entering the designated

handling area.

Weighing:

Perform all weighing operations within the chemical fume hood.

Use a dedicated set of weighing tools (spatula, weigh paper).

To minimize aerosol generation, do not pour the powder directly. Use a spatula to carefully

transfer the required amount.

Solution Preparation:

Add solvent to the vessel containing the weighed Feigrisolide B slowly to avoid

splashing.

Cap the vessel securely before mixing or vortexing.

Experimental Use
Closed Systems: Whenever possible, use closed systems for reactions and dilutions.

Labeling: Clearly label all containers with the compound name, concentration, and hazard

warnings.

Transport: When moving solutions of Feigrisolide B outside the fume hood, use sealed,

secondary containers.

Post-Experiment Decontamination
Decontaminate Surfaces: Wipe down all surfaces in the designated work area with an

appropriate deactivating solution (if known) or a sequence of solvents (e.g., isopropanol

followed by water) to remove any residual contamination.

Decontaminate Equipment: Clean all non-disposable equipment thoroughly. The initial rinses

should be collected as hazardous waste.
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Disposal Plan
All waste contaminated with Feigrisolide B is considered hazardous chemical waste and must

be disposed of according to institutional and local regulations.

Table 3: Disposal Guidelines for Feigrisolide B Waste

Waste Type Disposal Procedure

Solid Waste

All disposable items (gloves, lab coats, weigh

papers, pipette tips, etc.) that have come into

contact with Feigrisolide B must be collected in

a dedicated, labeled hazardous waste container.

Liquid Waste

Collect all solutions containing Feigrisolide B,

including initial equipment rinses, in a sealed,

labeled hazardous waste container. Do not pour

down the drain.

Sharps Waste

Needles, syringes, and other sharps

contaminated with Feigrisolide B must be placed

in a puncture-resistant sharps container that is

also labeled as hazardous chemical waste.

Empty Containers

The original container of Feigrisolide B, even if

empty, should be treated as hazardous waste

unless triple-rinsed with an appropriate solvent.

The rinsate must be collected as hazardous

liquid waste.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for safely handling a potent powdered

compound like Feigrisolide B in a laboratory setting.
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Caption: Workflow for handling Feigrisolide B.
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Note on Signaling Pathways: While Feigrisolide B has been shown to induce apoptosis, the

specific signaling pathways involved have not been detailed in the available scientific literature.

Therefore, a diagram of its signaling pathway cannot be provided at this time. Further research

is needed to elucidate its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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